4-Thiouracil
4-Thiouracil
4-Thiouracil is a site-specific, photoactivatable probe used to detect RNA structures and nucleic acid-nucleic acid contacts. It absorbs ultraviolet light >300 nm and, in the presence of oxygen, acts as an energy donor to produce singlet oxygen by triplet-triplet energy transfer. The highly reactive oxygen species then reacts readily with 4-thiouracil, leading to the production of uracil and uracil-6-sulfonate, which is fluorescent at a wavelength of ~390 nm. 4-Thiouracil is used as a T. gondii uracil phosphoribosyltransferase substrate to produce 4-thiouridine monophosphate, which can ultimately be incorporated into RNA.
Brand Name:
Vulcanchem
CAS No.:
591-28-6
VCID:
VC21246083
InChI:
InChI=1S/C4H4N2OS/c7-4-5-2-1-3(8)6-4/h1-2H,(H2,5,6,7,8)
SMILES:
C1=CNC(=O)NC1=S
Molecular Formula:
C4H4N2OS
Molecular Weight:
128.15 g/mol
4-Thiouracil
CAS No.: 591-28-6
Cat. No.: VC21246083
Molecular Formula: C4H4N2OS
Molecular Weight: 128.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-Thiouracil is a site-specific, photoactivatable probe used to detect RNA structures and nucleic acid-nucleic acid contacts. It absorbs ultraviolet light >300 nm and, in the presence of oxygen, acts as an energy donor to produce singlet oxygen by triplet-triplet energy transfer. The highly reactive oxygen species then reacts readily with 4-thiouracil, leading to the production of uracil and uracil-6-sulfonate, which is fluorescent at a wavelength of ~390 nm. 4-Thiouracil is used as a T. gondii uracil phosphoribosyltransferase substrate to produce 4-thiouridine monophosphate, which can ultimately be incorporated into RNA. |
|---|---|
| CAS No. | 591-28-6 |
| Molecular Formula | C4H4N2OS |
| Molecular Weight | 128.15 g/mol |
| IUPAC Name | 4-sulfanylidene-1H-pyrimidin-2-one |
| Standard InChI | InChI=1S/C4H4N2OS/c7-4-5-2-1-3(8)6-4/h1-2H,(H2,5,6,7,8) |
| Standard InChI Key | OVONXEQGWXGFJD-UHFFFAOYSA-N |
| Isomeric SMILES | C1=C(NC(=O)N=C1)S |
| SMILES | C1=CNC(=O)NC1=S |
| Canonical SMILES | C1=CNC(=O)NC1=S |
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